![molecular formula C22H42NaO10P B1502553 Sodium (2R)-2,3-bis(octanoyloxy)propyl 2,3-dihydroxypropyl phosphate CAS No. 322647-21-2](/img/structure/B1502553.png)
Sodium (2R)-2,3-bis(octanoyloxy)propyl 2,3-dihydroxypropyl phosphate
Overview
Description
“Sodium (2R)-2,3-bis(octanoyloxy)propyl 2,3-dihydroxypropyl phosphate” is a chemical compound with the molecular formula C42H80NaO10P . It’s also known by other names such as “Sodium 2,3-dihydroxypropyl (2R)-2-[(9Z)-9-octadecenoyloxy]-3-(stearoyloxy)propyl phosphate” and "Natrium-2,3-dihydroxypropyl- (2R)-2-[(9Z)-9-octadecenoyloxy]-3-(stearoyloxy)propylphosphat" .
Molecular Structure Analysis
The molecular structure of this compound includes a sodium atom, a phosphate group, and two octanoyloxy groups attached to a 2,3-dihydroxypropyl group . The average mass of the molecule is 799.042 Da .Scientific Research Applications
Epitaxial Act in Polypropylene Processing
Sodium 2,2′-methylene-bis-(4,6-di-t-butylphenylene)phosphate (NA-11) is utilized as a nucleating agent in the processing of isotactic polypropylene, enhancing its crystallization behavior. This application reveals the compound's role in improving material properties through structural modification at the molecular level (Yoshimoto et al., 2001).
Surface Activity of Surfactants
Studies on structurally similar surfactants, such as Sodium bis(2-ethylhexyl)phosphate, explore their interactions with additives and their effects on surface activity. This research contributes to our understanding of how these compounds can modify interfacial properties in various applications, including emulsification and stabilization processes (Luan et al., 2002).
Nucleating Efficiency in Polymers
Organic phosphates, including sodium salts and glyceride esters of phosphoric acid, show high nucleating efficiency in polypropylene, significantly enhancing its mechanical properties. This application highlights the potential of such compounds in polymer modification for industrial applications (Zhang et al., 2003).
Texturization of Silicon
The use of tribasic sodium phosphate in texturizing monocrystalline silicon for solar cells demonstrates the compound's utility in creating surface structures that optimize light absorption, a crucial aspect of photovoltaic technology development (Xi et al., 2003).
Synthesis and Application in Polypropylene Nucleation
The synthesis of 2, 2'-methylene-bis (4,6-di-tert-butyl-phenyl) phosphate sodium (NA-11) as a nucleator for polypropylene showcases the compound's effectiveness in improving the physical properties of polymeric materials, thereby enhancing their performance in various applications (Huang et al., 2013).
properties
IUPAC Name |
sodium;2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H43O10P.Na/c1-3-5-7-9-11-13-21(25)29-17-20(32-22(26)14-12-10-8-6-4-2)18-31-33(27,28)30-16-19(24)15-23;/h19-20,23-24H,3-18H2,1-2H3,(H,27,28);/q;+1/p-1/t19?,20-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMRPSQXPMWXLAU-TVEITMRYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)OCC(COP(=O)([O-])OCC(CO)O)OC(=O)CCCCCCC.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC(CO)O)OC(=O)CCCCCCC.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H42NaO10P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40677098 | |
Record name | Sodium (2R)-2,3-bis(octanoyloxy)propyl 2,3-dihydroxypropyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40677098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
520.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
322647-21-2 | |
Record name | Sodium (2R)-2,3-bis(octanoyloxy)propyl 2,3-dihydroxypropyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40677098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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